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Compound of Interest

Compound Name:
3-[(2-

Methylbenzyl)oxy]benzaldehyde

CAS No.: 590350-87-1

Cat. No.: B1334924

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive technical overview of 3-[(2-
Methylbenzyl)oxy]benzaldehyde, a versatile aromatic ether aldehyde with potential

applications in organic synthesis and medicinal chemistry. This document details its physical

and chemical properties, provides a robust protocol for its synthesis and purification, outlines

methods for its analytical characterization, and discusses essential safety and handling

procedures. The information herein is intended to empower researchers to confidently utilize

this compound in their laboratory endeavors.

Compound Identification and Chemical Properties
3-[(2-Methylbenzyl)oxy]benzaldehyde is an organic compound characterized by a

benzaldehyde ring substituted at the meta-position with a 2-methylbenzyloxy group.

Table 1: Chemical Identifiers and Properties
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Property Value Source/Method

IUPAC Name

3-[(2-

Methylbenzyl)oxy]benzaldehyd

e

---

CAS Number 590350-87-1 [1][2]

Molecular Formula C₁₅H₁₄O₂ [3]

Molecular Weight 226.27 g/mol [3]

Monoisotopic Mass 226.09938 Da [3]

Predicted XlogP 3.2 [3]

Appearance
(Predicted) White to off-white

solid or colorless oil

Inferred from similar

compounds

Solubility

(Predicted) Soluble in common

organic solvents like

dichloromethane, ethyl

acetate, and acetone;

sparingly soluble in water.

Inferred from similar

compounds

Boiling Point
(Predicted) > 300 °C at 760

mmHg
Prediction based on structure

Melting Point
(Predicted) Not available; likely

a low-melting solid or oil
---

Synthesis via Williamson Ether Synthesis
The most direct and reliable method for the preparation of 3-[(2-
Methylbenzyl)oxy]benzaldehyde is the Williamson ether synthesis. This Sₙ2 reaction involves

the nucleophilic attack of the phenoxide ion of 3-hydroxybenzaldehyde on 2-methylbenzyl

halide (e.g., bromide or chloride)[4][5][6]. The choice of a primary benzylic halide is crucial to

favor substitution over elimination.
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The hydroxyl group of 3-hydroxybenzaldehyde is weakly acidic and can be deprotonated by a

suitable base to form a more nucleophilic phenoxide. The resulting phenoxide then displaces

the halide from 2-methylbenzyl halide. The use of a polar aprotic solvent like

dimethylformamide (DMF) or acetonitrile facilitates the Sₙ2 reaction by solvating the cation of

the base, leaving the alkoxide anion more available for nucleophilic attack.

Visualizing the Synthesis Workflow
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Caption: Workflow for the synthesis of 3-[(2-Methylbenzyl)oxy]benzaldehyde.

Detailed Experimental Protocol
Materials:

3-Hydroxybenzaldehyde

2-Methylbenzyl bromide (or chloride)

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous
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Ethyl acetate

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-

hydroxybenzaldehyde (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous

DMF.

Stir the mixture at room temperature for 15 minutes to allow for the formation of the

phenoxide.

Add 2-methylbenzyl bromide (1.1 eq) dropwise to the stirred suspension.

Heat the reaction mixture to 80 °C and monitor the progress of the reaction by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into a separatory

funnel containing deionized water.

Extract the aqueous layer with ethyl acetate (3 x volumes of the aqueous layer).

Combine the organic layers and wash with deionized water, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purification
The crude 3-[(2-Methylbenzyl)oxy]benzaldehyde can be purified by either column

chromatography or recrystallization, depending on the nature of the impurities.

Purification by Column Chromatography
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This method is effective for removing both more and less polar impurities.

Protocol:

Stationary Phase: Silica gel (230-400 mesh).

Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate

and gradually increasing to 20%). The optimal eluent system should be determined by TLC

analysis.

Procedure: a. Prepare a slurry of silica gel in the initial mobile phase and pack the column. b.

Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase and

adsorb it onto a small amount of silica gel. c. Load the dried silica-adsorbed product onto the

top of the column. d. Elute the column with the chosen solvent system, collecting fractions. e.

Analyze the fractions by TLC and combine the fractions containing the pure product. f.

Remove the solvent under reduced pressure to obtain the purified compound.

Purification by Recrystallization
If the crude product is a solid and contains impurities with different solubilities, recrystallization

can be an efficient purification method.

Protocol:

Solvent Selection: Test the solubility of a small amount of the crude product in various

solvents (e.g., ethanol, isopropanol, or a mixture of ethyl acetate and hexanes) at room and

elevated temperatures. An ideal solvent will dissolve the compound when hot but not when

cold.

Procedure: a. Dissolve the crude product in a minimal amount of the hot recrystallization

solvent. b. If necessary, perform a hot filtration to remove any insoluble impurities. c. Allow

the solution to cool slowly to room temperature, then place it in an ice bath to induce

crystallization. d. Collect the crystals by vacuum filtration, washing them with a small amount

of the cold solvent. e. Dry the crystals under vacuum.

Analytical Characterization
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Due to the lack of published experimental spectra for 3-[(2-Methylbenzyl)oxy]benzaldehyde,

the following data is predicted based on the known spectral properties of its constituent

functional groups and related structures.

Table 2: Predicted Spectroscopic Data

Technique Predicted Key Signals and Interpretations

¹H NMR

Aldehyde Proton: Singlet around 9.9 ppm.

Aromatic Protons: Multiplets in the range of 7.0-

7.8 ppm. Benzyl CH₂: Singlet around 5.1 ppm.

Methyl Protons: Singlet around 2.4 ppm.

¹³C NMR

Aldehyde Carbonyl: Signal around 192 ppm.

Aromatic Carbons: Signals in the range of 110-

160 ppm. Benzyl CH₂ Carbon: Signal around 70

ppm. Methyl Carbon: Signal around 19 ppm.

IR Spectroscopy

C=O Stretch (Aldehyde): Strong absorption

band around 1700 cm⁻¹. C-H Stretch

(Aldehyde): Two weak bands around 2820 and

2720 cm⁻¹. C-O-C Stretch (Ether): Strong

absorption band in the range of 1250-1050

cm⁻¹. Aromatic C-H Stretch: Bands above 3000

cm⁻¹. Aromatic C=C Stretch: Bands in the 1600-

1450 cm⁻¹ region.

Mass Spectrometry (EI)

Molecular Ion (M⁺): Expected at m/z = 226. Key

Fragments: Loss of a hydrogen radical to give

[M-H]⁺ at m/z = 225. Cleavage of the benzyl-

oxygen bond to give a fragment corresponding

to the 2-methylbenzyl cation at m/z = 105.

Cleavage of the ether bond to form a 3-

formylphenoxide radical and a 2-methylbenzyl

cation.

Safety, Handling, and Storage
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As with any chemical, proper safety precautions should be taken when handling 3-[(2-
Methylbenzyl)oxy]benzaldehyde. A comprehensive Safety Data Sheet (SDS) should be

consulted before use[1].

Hazard Identification (General for Aromatic Aldehydes)
Health Hazards: May be harmful if swallowed, inhaled, or absorbed through the skin. Can

cause skin, eye, and respiratory tract irritation[7][8].

Physical Hazards: Combustible liquid.

Recommended Handling Procedures
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves[7].

Avoid inhalation of dust, fumes, gas, mist, or vapors.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage Recommendations
Store in a tightly closed container in a cool, dry, and well-ventilated area[7].

Keep away from heat, sparks, and open flames.

Aromatic aldehydes can be sensitive to air and light, leading to oxidation to the

corresponding carboxylic acid. Storage under an inert atmosphere (e.g., nitrogen or argon) is

recommended for long-term stability.

Conclusion
3-[(2-Methylbenzyl)oxy]benzaldehyde is a readily synthesizable compound with potential for

further chemical transformations. The protocols and data provided in this guide offer a solid

foundation for its preparation, purification, and characterization. As with all chemical research,
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careful experimental planning and adherence to safety protocols are paramount for successful

and safe laboratory work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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